N-[2-(4-morpholinyl)phenyl]-1-naphthamide

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-(2-morpholin-4-ylphenyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C21H20N2O2/c24-21(18-9-5-7-16-6-1-2-8-17(16)18)22-19-10-3-4-11-20(19)23-12-14-25-15-13-23/h1-11H,12-15H2,(H,22,24)
• InChI Key: FKCMULQEBYCNDZ-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=CC=C2NC(=O)C3=CC=CC4=CC=CC=C43

Description

N-[2-(4-morpholinyl)phenyl]-1-naphthamide, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. MNPA is a small molecule that acts as a potent and selective inhibitor of protein kinase C (PKC) alpha and beta isoforms.

Mechanism of Action

N-[2-(4-morpholinyl)phenyl]-1-naphthamide acts as a potent and selective inhibitor of PKC alpha and beta isoforms. PKC is a family of serine/threonine kinases that play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. N-[2-(4-morpholinyl)phenyl]-1-naphthamide binds to the ATP-binding site of PKC, inhibiting its activity and preventing downstream signaling pathways.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)phenyl]-1-naphthamide has been shown to have various biochemical and physiological effects. It inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-[2-(4-morpholinyl)phenyl]-1-naphthamide also reduces the production of pro-inflammatory cytokines and inhibits angiogenesis, making it a potential therapeutic agent for various inflammatory and angiogenic diseases.

Advantages and Limitations for Lab Experiments

N-[2-(4-morpholinyl)phenyl]-1-naphthamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target site. N-[2-(4-morpholinyl)phenyl]-1-naphthamide is also highly selective for PKC alpha and beta isoforms, reducing the risk of off-target effects. However, N-[2-(4-morpholinyl)phenyl]-1-naphthamide has some limitations, such as its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-[2-(4-morpholinyl)phenyl]-1-naphthamide research. One potential direction is to explore its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a therapeutic agent for various inflammatory and angiogenic diseases. Additionally, further research is needed to optimize the synthesis method of N-[2-(4-morpholinyl)phenyl]-1-naphthamide and improve its solubility in water.
Conclusion:
N-[2-(4-morpholinyl)phenyl]-1-naphthamide is a small molecule that has gained significant attention in the scientific community due to its potential applications in various research fields. It acts as a potent and selective inhibitor of PKC alpha and beta isoforms, making it a potential therapeutic agent for various diseases. N-[2-(4-morpholinyl)phenyl]-1-naphthamide has several advantages for lab experiments, but also has some limitations. Further research is needed to explore its potential as a therapeutic agent and optimize its synthesis method.

Synthesis Methods

N-[2-(4-morpholinyl)phenyl]-1-naphthamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-1-naphthoic acid with morpholine followed by the addition of 2-aminophenyl phenyl ether. The final product is then purified using column chromatography to obtain pure N-[2-(4-morpholinyl)phenyl]-1-naphthamide.

Scientific Research Applications

N-[2-(4-morpholinyl)phenyl]-1-naphthamide has been extensively studied for its potential applications in various research fields. It has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells. N-[2-(4-morpholinyl)phenyl]-1-naphthamide has also been used in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, N-[2-(4-morpholinyl)phenyl]-1-naphthamide has been shown to have anti-inflammatory and anti-angiogenic properties, making it a potential therapeutic agent for various inflammatory and angiogenic diseases.